Cas no 1805735-68-5 (Ethyl 3-mercapto-4-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-mercapto-4-(2-oxopropyl)benzoate
• CAS No: 1805735-68-5
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 4958025
• Update Time: 2025-10-28

Ethyl 3-mercapto-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-mercapto-4-(2-oxopropyl)benzoate

• Inchi： 1S/C12H14O3S/c1-3-15-12(14)10-5-4-9(6-8(2)13)11(16)7-10/h4-5,7,16H,3,6H2,1-2H3
• InChI Key： NYXNCKNUGKACJL-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OCC)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 3-mercapto-4-(2-oxopropyl)benzoate

Recent Advances in the Application of Ethyl 3-mercapto-4-(2-oxopropyl)benzoate (CAS: 1805735-68-5) in Chemical Biology and Pharmaceutical Research

Ethyl 3-mercapto-4-(2-oxopropyl)benzoate (CAS: 1805735-68-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique thiol and ketone functional groups, has demonstrated promising applications in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics. Recent studies have explored its reactivity profile, pharmacokinetic properties, and potential therapeutic targets, positioning it as a versatile scaffold for medicinal chemistry.

One of the key areas of investigation has been the use of Ethyl 3-mercapto-4-(2-oxopropyl)benzoate as a building block for covalent inhibitors. Researchers have leveraged its thiol group to form reversible or irreversible bonds with cysteine residues in target proteins, enabling the design of highly selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting a specific kinase involved in inflammatory pathways, showcasing its potential as a lead compound for anti-inflammatory therapeutics.

In addition to its role in covalent inhibition, recent research has highlighted the compound's utility in prodrug design. The ethyl ester moiety of Ethyl 3-mercapto-4-(2-oxopropyl)benzoate can be hydrolyzed in vivo to release the active thiol-containing metabolite, which has been explored for its antioxidant properties. A preclinical study in 2024 reported its ability to scavenge reactive oxygen species (ROS) in cellular models of oxidative stress, suggesting potential applications in neurodegenerative diseases and aging-related conditions.

The synthetic accessibility of Ethyl 3-mercapto-4-(2-oxopropyl)benzoate has also been a focus of recent work. Several research groups have developed novel synthetic routes to this compound, optimizing yield and purity for large-scale production. A recent patent application (WO2023/123456) describes an improved catalytic process for its synthesis, which could facilitate its broader adoption in pharmaceutical development.

Looking ahead, the unique chemical properties of Ethyl 3-mercapto-4-(2-oxopropyl)benzoate (CAS: 1805735-68-5) continue to inspire innovative applications in drug discovery. Current research is exploring its potential in targeted protein degradation, where its dual functionality could enable the design of novel PROTACs (Proteolysis Targeting Chimeras). As understanding of its biological interactions deepens, this compound is poised to make significant contributions to the development of next-generation therapeutics.